Cas no 1807056-56-9 (3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one
• CAS No: 1807056-56-9
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4793309
• Update Time: 2025-10-24

3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2ClO/c11-4-3-10(14)8-2-1-7(6-13)5-9(8)12/h1-2,5H,3-4,6H2
• InChI Key： SOYDGFZRNUTIHD-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one

3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one, also known by its CAS number 1807056-56-9, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one consists of a propanone backbone substituted with bromine atoms at specific positions, along with a chloromethyl group attached to a phenyl ring. This arrangement not only imparts stability to the molecule but also facilitates its participation in various chemical transformations. Researchers have found that the bromine substituents play a crucial role in modulating the electronic properties of the compound, making it highly reactive under specific conditions.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. Recent studies have demonstrated that 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one can serve as an efficient precursor for the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. Its ability to undergo nucleophilic substitutions and condensation reactions has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, this compound has also found utility in polymer chemistry. The chloromethyl group present in its structure enables it to act as a crosslinking agent, thereby enhancing the mechanical properties of polymers. This application has been particularly beneficial in the development of high-performance materials for use in aerospace and automotive industries.

The synthesis of 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one involves a multi-step process that incorporates advanced catalytic systems and green chemistry principles. Recent breakthroughs in catalysis have allowed for higher yields and improved selectivity, making the production process more efficient and environmentally friendly.

From an environmental standpoint, researchers have been exploring the biodegradability and eco-friendly disposal methods for this compound. Studies indicate that under controlled conditions, it can be safely metabolized by microorganisms, reducing its environmental footprint.

In conclusion, 3-Bromo-1-(2-bromo-4-(chloromethyl)phenyl)propan-1-one (CAS No 1807056) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.